Cas no 2137540-28-2 (Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• CAS No: 2137540-28-2
• MF: C₆H₆F₂N₂O₂S₂
• MW: 240.250845432281
• CID: 5293080
• Update Time: 2025-10-29

Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-

• Inchi： 1S/C6H6F2N2O2S2/c1-3-9-10-5(14-3)13-2-6(7,8)4(11)12/h2H2,1H3,(H,11,12)
• InChI Key： QKBFQVOMGQYCRY-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• XLogP3: 1.8
• Topological Polar Surface Area: 117

Additional information on Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-

Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]- (CAS No. 2137540-28-2): A Comprehensive Overview

Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]- (CAS No. 2137540-28-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits a promising potential in various biochemical applications. The presence of multiple functional groups, including difluoro and thio substituents, alongside a 5-methyl-1,3,4-thiadiazol-2-yl moiety, makes it a subject of intense study for its pharmacological properties.

The chemical structure of this compound can be described as a derivative of propanoic acid with strategic modifications. The difluoro substitution at the 2-position enhances the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. The thio group at the 3-position introduces a sulfur-rich environment, which is known to be crucial for binding to certain biological receptors. Furthermore, the 5-methyl-1,3,4-thiadiazol-2-yl group adds another layer of complexity, contributing to the compound's ability to modulate biological pathways.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their wide range of biological activities. Thiadiazoles are known for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 5-methyl-1,3,4-thiadiazol-2-yl moiety in Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]- (CAS No. 2137540-28-2) not only leverages these properties but also enhances the molecule's stability and bioavailability. This makes it an attractive candidate for further development into therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the difluoro group necessitates specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the attachment of the thio group and the 5-methyl-1,3,4-thiadiazol-2-yl moiety requires careful consideration to avoid unwanted side reactions. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve the desired structure efficiently.

One of the most compelling aspects of Propanoic acid, 2,2-difluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]- (CAS No. 2137540-28-2) is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets to identify new therapeutic applications. For instance, studies have shown that this compound can inhibit certain enzymes involved in cancer cell proliferation by binding to their active sites. Additionally, its ability to modulate inflammatory pathways has led to investigations into its potential use in treating autoimmune diseases.

The pharmacokinetic profile of this compound is another area of interest. Due to its complex structure, it exhibits both hydrophilic and lipophilic characteristics, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug delivery systems and maximizing therapeutic efficacy. Advanced computational methods such as molecular docking and pharmacokinetic modeling are being used to predict how this compound behaves within biological systems.

Recent advancements in analytical chemistry have also contributed to a deeper understanding of Propanoic acid, 2，difluoro, 3-[(5-methyl-, CAS No., , , -thiadiazol, -yl)thio]- (CAS No., -28-, , , , , , . Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy，and mass spectrometry (MS) are instrumental in characterizing the compound's structure and purity。 These methods provide detailed insights into its molecular interactions，which are essential for developing effective drug candidates。

The role of computational chemistry in studying this compound cannot be overstated。 Molecular modeling techniques allow researchers to simulate how Propanoic acid，difluoro, 3-[(5-methyl-, CAS No., -thiadiazol, -yl)thio]- (CAS No., -28-) interacts with biological targets at an atomic level。 This approach helps in identifying key binding residues and optimizing the molecule's pharmacological properties。 Furthermore，virtual screening methods enable high-throughput evaluation of thousands of compounds，accelerating the drug discovery process。

In conclusion，Propanoic acid，difluoro, 3-[(5-methyl-, CAS No., -thiadiazol, -yl)thio]- (CAS No., -28-) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and promising biological activities make it a valuable candidate for further research。 As our understanding of its pharmacological properties continues to grow，this compound holds great potential for developing novel therapeutic agents that could address various medical challenges。 The ongoing research efforts in this field are likely to yield groundbreaking discoveries that will benefit patients worldwide。